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Compound of Interest

Compound Name: Boc-2-cyano-D-phenylalanine

Cat. No.: B1336539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for Boc-2-cyano-D-phenylalanine. Adherence to these guidelines is critical for

ensuring personnel safety and maintaining a compliant laboratory environment. This compound

is a versatile amino acid derivative used in peptide synthesis and drug discovery.[1] While

specific toxicological data for this compound is not readily available, its chemical structure,

containing a cyano group, necessitates careful handling.

I. Hazard Identification and Safety Data Summary
While a comprehensive Safety Data Sheet (SDS) with full GHS classification for Boc-2-cyano-
D-phenylalanine is not widely available, information for structurally related compounds and

general knowledge of organic nitriles indicate that caution is warranted. Organic compounds

containing a cyano group can be toxic. Some benzonitriles have been shown to have cytotoxic

effects. Therefore, it is prudent to handle this compound with care, assuming it may be

hazardous upon inhalation, ingestion, or skin contact.
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Parameter Information Source

Chemical Name Boc-2-cyano-D-phenylalanine N/A

Synonyms
Boc-D-Phe(2-CN)-OH, Boc-o-

Cyano-D-Phe-OH
[1]

CAS Number 261380-28-3 [2]

Appearance White to off-white solid [1]

GHS Hazard Class
Not fully established. Treat as

potentially hazardous.
N/A

Storage Temperature 0-8°C [1]

II. Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure.

Equipment Specification Rationale

Eye Protection
Chemical safety goggles with

side shields

Protects eyes from splashes

and airborne particles.

Hand Protection
Chemical-resistant nitrile

gloves

Provides a barrier against skin

contact.[3][4][5]

Body Protection Laboratory coat
Protects skin and clothing from

contamination.[3][4][5]

Respiratory Protection
NIOSH-approved N95

respirator or higher

Recommended, especially

when handling the powder

outside of a fume hood, to

prevent inhalation.

III. Step-by-Step Operational Plan
A. Engineering Controls and Preparation
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Work Area: All handling of Boc-2-cyano-D-phenylalanine powder and solutions should be

conducted within a certified chemical fume hood to minimize inhalation exposure.[4][5]

Ventilation: Ensure the fume hood has adequate airflow and is functioning correctly before

beginning work.

Emergency Equipment: Confirm the location and functionality of the nearest safety shower,

eyewash station, and fire extinguisher.

B. Handling and Use Protocol

Pre-weighing: Before removing the compound from its container, ensure all necessary

equipment (spatula, weigh boat, etc.) is clean and ready within the fume hood.

Weighing: Carefully weigh the desired amount of the solid compound. Avoid creating dust. If

dust is generated, allow it to settle within the fume hood before proceeding.

Dissolving: Add the solvent to the solid in a closed or covered container to prevent splashing.

Reactions: If the compound is used in a reaction, ensure the reaction vessel is properly

secured and, if necessary, equipped with a condenser or gas trap.

Post-handling: After use, decontaminate all surfaces and equipment that may have come

into contact with the compound.

C. Spill and Emergency Procedures

Minor Spill (Solid):

If a small amount of powder is spilled within the fume hood, carefully wipe it up with a

damp cloth or paper towel.

Place the contaminated cleaning materials in a sealed, labeled hazardous waste bag.

Decontaminate the area with an appropriate solvent.

Minor Spill (Solution):
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Absorb the spilled solution with an inert absorbent material (e.g., vermiculite, sand).

Place the absorbent material into a sealed, labeled hazardous waste container.

Decontaminate the area with an appropriate solvent.

Major Spill:

Evacuate the immediate area and alert others.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Do not attempt to clean up a large spill without proper training and equipment.

Personnel Exposure:

Skin: Immediately wash the affected area with copious amounts of soap and water for at

least 15 minutes.

Eyes: Flush with water at an eyewash station for at least 15 minutes, holding the eyelids

open.

Inhalation: Move to fresh air immediately.

Ingestion: Rinse mouth with water. Do not induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the Safety Data

Sheet (if available) or chemical name to the medical personnel.

IV. Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

A. Waste Segregation and Collection

Solid Waste:
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Collect all solid waste contaminated with Boc-2-cyano-D-phenylalanine (e.g., used

weigh boats, contaminated gloves, paper towels) in a dedicated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste:

Collect all liquid waste containing this compound in a separate, sealed, and clearly labeled

hazardous waste container.

Do not mix this waste with other waste streams unless compatibility has been confirmed.

Halogenated and non-halogenated solvent wastes should generally be collected

separately.[6]

Never dispose of organic substances down the drain.[5]

Sharps Waste:

Any needles or other sharps contaminated with this compound must be disposed of in a

designated sharps container.

B. Labeling and Storage

Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical

name: "Boc-2-cyano-D-phenylalanine".

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory.[7] Ensure containers are kept closed except when adding waste.

C. Final Disposal

Contact EHS: Arrange for the pickup and disposal of hazardous waste through your

institution's Environmental Health and Safety department.

V. Safe Handling Workflow
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Preparation Handling Disposal
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Caption: Workflow for the safe handling and disposal of Boc-2-cyano-D-phenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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